Cas no 91295-77-1 (4-Undecyn-3-ol)
4-Undecyn-3-ol structure
Product Name:4-Undecyn-3-ol
CAS No:91295-77-1
MF:C11H20O
MW:168.275903701782
CID:996248
PubChem ID:316623
Update Time:2025-04-20
4-Undecyn-3-ol Chemical and Physical Properties
Names and Identifiers
-
- undec-4-yn-3-ol
- NSC-244927
- DTXSID80311702
- SCHEMBL10912609
- 4-Undecyn-3-ol
- NSC244927
- 91295-77-1
-
- Inchi: 1S/C11H20O/c1-3-5-6-7-8-9-10-11(12)4-2/h11-12H,3-8H2,1-2H3
- InChI Key: DWQXAHIKMKJKDA-UHFFFAOYSA-N
- SMILES: OC(C#CCCCCCC)CC
Computed Properties
- Exact Mass: 168.151
- Monoisotopic Mass: 168.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 0.879
- Boiling Point: 184.2°C at 760 mmHg
- Flash Point: 65.1°C
- Refractive Index: 1.461
- PSA: 20.23000
- LogP: 2.73110
4-Undecyn-3-ol Related Literature
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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